Cas no 41885-83-0 (Benzenemethanol, a-ethyl-, 1-formate)

• Product name: Benzenemethanol, a-ethyl-, 1-formate
• CAS No: 41885-83-0
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 334086
• PubChem ID: 346382

Benzenemethanol, a-ethyl-, 1-formate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethyl-, 1-formate
• 1-phenylpropyl formate
• 1-Phenyl-propylformiat
• AC1L84VA
• NSC404612
• BSYHSYBKNKZGNL-UHFFFAOYSA-N
• SCHEMBL1827511
• 41885-83-0
• DTXSID60323661
• Formic acid, 1-phenylpropyl ester
• NSC-404612

• Inchi： InChI=1S/C10H12O2/c1-2-10(12-8-11)9-6-4-3-5-7-9/h3-8,10H,2H2,1H3
• InChI Key： BSYHSYBKNKZGNL-UHFFFAOYSA-N
• SMILES： O=COC(C1=CC=CC=C1)CC

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 26.3
• LogP: 2.94660